5-(4-Aminophenyl)-5-methylimidazolidine-2,4-dione

• IUPAC Name: 5-(4-aminophenyl)-5-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C10H11N3O2/c1-10(8(14)12-9(15)13-10)6-2-4-7(11)5-3-6/h2-5H,11H2,1H3,(H2,12,13,14,15)
• InChI Key: YQHYBOZXXRPFTM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)C2=CC=C(C=C2)N
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• CAS RN: 103273-09-2

Description

The compound “5-(4-Aminophenyl)-5-methylimidazolidine-2,4-dione” is a derivative of imidazolidine, which is a type of heterocyclic compound. The presence of an aminophenyl group suggests that it might have properties similar to aniline derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely feature a five-membered imidazolidine ring substituted with a methyl group and an aminophenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the polar amino group and the potentially aromatic phenyl group could influence its solubility, while the presence of the imidazolidine ring could influence its stability.

Scientific Research Applications

Sensing Applications

Boronic acids, which are related to “5-(4-Aminophenyl)-5-methylimidazolidine-2,4-dione”, are increasingly utilized in diverse areas of research. . .

Biological Labelling

. This can be used for the identification and tracking of specific biological molecules.

Protein Manipulation and Modification

. This can be used in the study of protein structures and functions, and in the development of new therapeutic strategies.

Separation Technologies

. They can be used to separate specific molecules from a mixture, which is particularly useful in analytical chemistry and biochemistry.

Development of Therapeutics

. They can interact with biological molecules in specific ways, which can be harnessed to develop new drugs and treatments.

Materials Science

. It can be used in the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, many amines are irritants or can be harmful if ingested or inhaled.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, further studies could focus on optimizing its synthesis, improving its efficacy, or reducing any potential side effects.